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Compound of Interest

Compound Name: 4,5-Dichloroguaiacol

Cat. No.: B1606925

4,5-Dichloroguaiacol: A Technical Material Safety
Data Sheet

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4,5-
Dichloroguaiacol (CAS No. 2460-49-3), a chlorinated phenol derivative.[1][2][3][4][5] The
information is compiled to assist researchers, scientists, and professionals in drug development
in understanding the potential hazards and implementing appropriate safety protocols.

Chemical Identification
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Identifier Value

Chemical Name 4,5-Dichloro-2-methoxyphenol

Synonyms 4,5-Dichloroguaiacol, Guaiacol, 4,5-dichloro-

CAS Number 2460-49-3

Molecular Formula C7HeCl202

Molecular Weight 193.03 g/mol

nChi INChl=1S/C7H6CI202/c1-11-7-3-5(9)4(8)2-
6(7)10/h2-3,10H,1H3

SMILES COclcc(Clyc(ClheclOo

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4,5-
Dichloroguaiacol.

Property Value

Melting Point 72-73 °C

Boiling Point 146-155 °C @ 19 Torr
Flash Point 121.8+25.9 °C
Density 1.4+0.1 g/cm3

Vapor Pressure 0.00 mmHg
Refractive Index 1571

pKa 8.58+0.23 (Predicted)
XLogP3 3.25

Hazard Identification and GHS Classification
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Based on available data, 4,5-Dichloroguaiacol is classified with the following hazards. It is

crucial to handle this compound with appropriate caution.

Hazard Class Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation

Specific target organ toxicity — H335: May cause respiratory

. Category 3 o
single exposure irritation
Hazardous to the aquatic
environment, short-term Category 1 H400: Very toxic to aquatic life

(Acute)

GHS Pictograms:
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Signal Word: Warning

Experimental Protocols

Detailed experimental protocols for the toxicological and physical property testing of 4,5-
Dichloroguaiacol are not publicly available within standard Material Safety Data Sheets. The
presented data is typically derived from standardized testing methods (e.g., OECD guidelines)
conducted by chemical manufacturers and regulatory bodies. For specific experimental
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methodologies, direct inquiry to the supplier or reference to specialized toxicological literature is
recommended.

Safety and Handling
Exposure Controls and Personal Protection

» Engineering Controls: Use only outdoors or in a well-ventilated area. Ensure eyewash
stations and safety showers are close to the workstation location.

» Eye/Face Protection: Wear tightly fitting safety goggles.
» Skin Protection: Wear protective gloves and clothing.

» Respiratory Protection: Avoid breathing dust, fume, gas, mist, vapors, or spray.

Handling and Storage

e Handling: Wash hands thoroughly after handling. Avoid contact with skin and eyes.

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.
Recommended storage temperature is -18°C. For long-term storage as a powder, -20°C for
up to 3 years is suggested.

First-Aid Measures

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off
contaminated clothing and wash it before reuse.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.

o |f Swallowed: Rinse mouth.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
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» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid dust formation.
e Environmental Precautions: Avoid release to the environment. Collect spillage.

» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.

Toxicological Information

While a comprehensive toxicological profile is not readily available in the provided search
results, the GHS classification indicates potential for skin, eye, and respiratory irritation. The
high toxicity to aquatic life suggests that environmental release should be strictly avoided. One
source indicates a bioconcentration factor of 107.15 and a biological half-life of 0.71 days.

Logical Relationships in Safety Handling

The following diagram illustrates the logical workflow for safely handling 4,5-Dichloroguaiacol,
from risk assessment to emergency response.
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Caption: Workflow for Safe Handling of 4,5-Dichloroguaiacol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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